VANADATE

Specification

• CAS No.: 13981-20-9
• Molecular Formula: C9H10ClNO2
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Fundamental Structure

The most basic form of vanadate is the orthovanadate anion (VO₄³⁻), which adopts a tetrahedral configuration with the vanadium atom in the +5 oxidation state. In this structure, vanadium forms bonds with four oxygen atoms arranged in a tetrahedral geometry. While traditionally represented with a single double bond, orthovanadate actually exists as a regular tetrahedron with four equivalent oxygen atoms connected through resonance structures.

Orthovanadate demonstrates structural similarity to phosphate (PO₄³⁻), which explains its ability to interfere with phosphate-dependent biochemical processes. This structural mimicry proves particularly significant in biological systems, where vanadate can compete with phosphate for binding to various enzymes and proteins.

Oxidation States and Spectral Properties

Vanadium exhibits remarkable versatility in its oxidation states, which contributes to the diverse chemistry of vanadate compounds. In vanadates, vanadium typically exists in the +5 oxidation state, although it can undergo reduction to form compounds with lower oxidation states under appropriate conditions.

Different oxidation states of vanadium display characteristic colors, serving as visual indicators of redox reactions:

• Vanadium(V) compounds (including vanadates) appear yellow or orange

• Vanadium(IV) compounds appear blue

• Vanadium(III) compounds appear green

• Vanadium(II) compounds appear violet

These distinctive color changes facilitate the monitoring of vanadium redox chemistry both in laboratory settings and in biological systems.

Chemical Reactivity

Vanadate exhibits several notable chemical properties that influence its behavior in various systems:

• pH-Dependent Speciation: The form of vanadate present in solution depends strongly on pH. At highly alkaline conditions (pH > 13), orthovanadate (VO₄³⁻) predominates, while acidification promotes protonation and oligomerization to form more complex vanadate species. For example, in strongly acidic solutions, orthovanadate can convert to decavanadate through the following reaction:

  10 [VO₄]³⁻ + 24 H⁺ → [V₁₀O₂₈]⁶⁻ + 12 H₂O

• Redox Activity: As vanadium(V) compounds, vanadates function as oxidizing agents and can participate in various electron transfer reactions. This property underlies both their catalytic applications and their biological effects through the generation of reactive oxygen species.

• Coordination Chemistry: Vanadate can form coordination complexes with various ligands, expanding its structural diversity beyond simple oxoanions to include species like hexacyanovanadate(III) [V(CN)₆]³⁻ and nonachlorodivanadate(III) [V₂Cl₉]³⁻.

• Oligomerization: Under appropriate conditions, vanadate monomers can condense to form oligomeric species with distinct structural and functional properties, including dimers, trimers, tetramers, and larger structures like decavanadate.

Types of Vanadates

Monomeric Vanadates

The simplest form of vanadate is the monomeric orthovanadate (VO₄³⁻), characterized by its tetrahedral structure similar to phosphate. This structural similarity underlies orthovanadate's ability to inhibit phosphate-processing enzymes by acting as a transition state analog. Sodium orthovanadate (Na₃VO₄) represents a commonly used form in biochemical research, particularly in cell lysis buffers to preserve protein phosphorylation states during experimental procedures.

Oligomeric Vanadates

Vanadate can form various oligomeric structures through condensation reactions. Key oligomeric forms include:

• Pyrovanadate (V₂O₇⁴⁻): Consists of two corner-shared VO₄ tetrahedra, similar in structure to the dichromate ion. This dimeric structure represents an intermediate between monomeric orthovanadate and more complex oligomeric forms.

• Cyclic Trimers (V₃O₉³⁻): Form ring structures composed of three corner-shared VO₄ tetrahedra.

• Cyclic Tetramers (V₄O₁₂⁴⁻): Consist of four corner-shared VO₄ tetrahedra arranged in a cyclic configuration.

• Decavanadate (V₁₀O₂₈⁶⁻): A large oligomeric structure containing ten vanadium atoms arranged in a framework of edge- and corner-shared VO₆ octahedra. Decavanadate exhibits an orange-yellow color and possesses biological activities distinct from those of smaller vanadate species.

Polymeric Vanadates

Some vanadate structures extend infinitely through polymerization, forming chain or network structures:

• Metavanadate ([VO₃]ₙⁿ⁻): Forms polymeric chains through corner-sharing of tetrahedral vanadate units. Sodium metavanadate (NaVO₃) exemplifies this class of compounds, which can interconvert with other vanadate species depending on pH and concentration.

• Calcium Vanadate: Exists in various forms, including calcium metavanadate, with potential applications in materials science and industrial processes.

The following table summarizes the major vanadate species and their structural characteristics:

Vanadate Type	Chemical Formula	Structural Features	Predominant Conditions	Color
Orthovanadate	VO₄³⁻	Tetrahedral geometry	High pH (>13)	Colorless
Metavanadate	[VO₃]ₙⁿ⁻	Polymeric chains	Neutral to mildly acidic pH	Colorless to pale yellow
Pyrovanadate	V₂O₇⁴⁻	Corner-shared VO₄ tetrahedra	Mildly alkaline pH	Colorless
Decavanadate	V₁₀O₂₈⁶⁻	Edge- and corner-shared VO₆ octahedra	Acidic conditions (pH 2-6)	Orange-yellow

Biological Activities of Vanadates

Enzyme Inhibition

One of the most well-documented biological activities of vanadate compounds is their ability to inhibit various phosphatases. Vanadate functions as an inhibitor of several enzyme classes:

• Protein Tyrosine Phosphatases (PTPases): These enzymes remove phosphate groups from phosphotyrosine residues in proteins, and their inhibition by vanadate leads to enhanced protein tyrosine phosphorylation.

• Alkaline Phosphatase (EC 3.1.3.1): An enzyme that removes phosphate groups from various molecules at alkaline pH.

• Phosphoprotein Phosphatase (EC 3.1.3.16): Removes phosphate groups from phosphorylated serine/threonine residues in proteins.

• 4-Nitrophenylphosphatase (EC 3.1.3.41): Catalyzes the hydrolysis of 4-nitrophenyl phosphate.

• Protein-Tyrosine-Phosphatase (EC 3.1.3.48): Specifically removes phosphate groups from phosphotyrosine residues.

The inhibitory mechanism involves vanadate's ability to adopt a trigonal bipyramidal structure that mimics the transition state of phosphate during enzymatic hydrolysis, thereby forming a stable complex with the enzyme's active site.

Cellular Signaling Modulation

Vanadate influences multiple cellular signaling pathways, primarily through its effects on protein phosphorylation status. By inhibiting phosphatases, vanadate enhances the phosphorylation state of various signaling molecules, potentially activating pathways that depend on protein phosphorylation:

• Insulin Signaling: Vanadate enhances insulin receptor phosphorylation and activation of downstream signaling components, contributing to its insulin-mimetic effects.

• Growth Factor Signaling: Inhibition of protein tyrosine phosphatases by vanadate can potentiate signaling through growth factor receptors and their downstream effectors.

• Cell Cycle Regulation: Vanadate influences cell cycle progression by affecting the phosphorylation status of key regulatory proteins involved in cell cycle checkpoints.

Oxidative Stress Induction

Vanadate can induce oxidative stress in biological systems through the generation of reactive oxygen species (ROS). Under vanadate stimulation, cells generate:

• Hydroxyl Radicals (- OH): Detected by electron spin resonance techniques.

• Hydrogen Peroxide (H₂O₂): A relatively stable ROS that can diffuse across membranes.

• Superoxide Anion (O₂- ⁻): The initial ROS formed through reduction of molecular oxygen.

The mechanism of ROS generation involves:

• Reduction of molecular oxygen to superoxide anion by both flavoenzyme-containing NADPH complexes and the mitochondrial electron transport chain.

• Conversion of superoxide anion to hydrogen peroxide.

• Generation of hydroxyl radicals through a Fenton-type reaction: V(IV) + H₂O₂ → V(V) + - OH + OH⁻.

This cascade of ROS generation contributes to both the toxicological effects of vanadate and potentially to its anticancer properties through oxidative damage to cellular components.

Cell Cycle Regulation by Vanadate

G2/M Phase Arrest

Vanadate induces G2/M phase arrest in cell cycle progression in a time- and dose-dependent manner, as demonstrated in experimental studies with human lung epithelial cells. This effect appears primarily mediated by hydrogen peroxide generated during vanadate metabolism, rather than by superoxide anion or hydroxyl radicals.

The molecular mechanisms underlying vanadate-induced G2/M arrest involve several regulatory pathways:

• Activation of p21: Vanadate increases the expression of p21, a cyclin-dependent kinase inhibitor that regulates cell cycle progression.

• Chk1 Upregulation: Vanadate increases the expression of checkpoint kinase 1 (Chk1), a key regulator of the G2/M checkpoint.

• Cdc25C Inhibition: Vanadate reduces the expression of Cdc25C phosphatase, which normally activates the cyclin B1/Cdc2 complex required for mitotic entry.

• Cdc2 Phosphorylation: Vanadate promotes the inhibitory phosphorylation of Cdc2 at Tyr15, preventing activation of the cyclin B1/Cdc2 complex.

• Cyclin B1 Modulation: Vanadate may influence cyclin B1 levels, affecting the formation and activity of the cyclin B1/Cdc2 complex.

Applications of Vanadates

Research Applications

Vanadates serve as valuable tools in biochemical and cellular research:

• Phosphatase Inhibition: Sodium orthovanadate is routinely included in cell lysis buffers and immunoprecipitation protocols to preserve protein phosphorylation by inhibiting phosphatases.

• Phosphotyrosine Signaling Studies: Vanadate treatment of cells enhances tyrosine phosphorylation, facilitating the study of tyrosine phosphorylation-dependent processes.

• Cell Cycle Research: Vanadate-induced G2/M arrest provides a model system for investigating cell cycle checkpoint mechanisms.

• Oxidative Stress Studies: Vanadate-induced ROS generation serves as a model for studying cellular responses to oxidative stress.

Industrial Applications

Vanadate compounds find applications in various industrial processes:

• Catalysis: Vanadium compounds, including vanadate species, function as catalysts in numerous chemical reactions, notably in the production of sulfuric acid using vanadium pentoxide as a catalyst.

• Materials Science: Various vanadate compounds serve as components in advanced materials, including ceramics, glasses, and electronic materials.

• Energy Storage: The vanadium redox flow battery utilizes the multiple oxidation states of vanadium, including the +5 state present in vanadate, for energy storage applications.